Cas no 1806368-97-7 (4-Fluoro-5-methyl-2-(trifluoromethoxy)aniline)

• Product Name: 4-Fluoro-5-methyl-2-(trifluoromethoxy)aniline
• CAS No: 1806368-97-7
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 5001963
• Update Time: 2025-06-09

4-Fluoro-5-methyl-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-methyl-2-(trifluoromethoxy)aniline

• Inchi： 1S/C8H7F4NO/c1-4-2-6(13)7(3-5(4)9)14-8(10,11)12/h2-3H,13H2,1H3
• InChI Key： UQIMSZALBBWXPY-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2

Additional information on 4-Fluoro-5-methyl-2-(trifluoromethoxy)aniline

Chemical Profile of 4-Fluoro-5-methyl-2-(trifluoromethoxy)aniline (CAS No. 1806368-97-7)

4-Fluoro-5-methyl-2-(trifluoromethoxy)aniline, identified by its CAS number 1806368-97-7, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are known to enhance metabolic stability, binding affinity, and overall pharmacological activity. The structural features of 4-fluoro-5-methyl-2-(trifluoromethoxy)aniline, including its fluorine substituents and methoxy group, make it a promising candidate for further exploration in drug discovery and development.

The synthesis of 4-fluoro-5-methyl-2-(trifluoromethoxy)aniline involves a series of well-established organic reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. The introduction of fluorine atoms, particularly in the 4-position and 2-position relative to the amine group, is critical for modulating the electronic properties of the molecule. This modification can lead to improved solubility, bioavailability, and interaction with biological targets. The methoxy group at the 5-position further influences the molecule's reactivity and potential biological activity.

In recent years, there has been a growing interest in fluorinated amines as key structural motifs in drug molecules. Studies have demonstrated that the presence of fluorine atoms can significantly alter the pharmacokinetic properties of a compound, including its half-life, distribution, and excretion. For instance, fluoro-substituted compounds often exhibit enhanced binding to proteins such as albumin and α1-acid glycoprotein, which can prolong their circulation time in the bloodstream. This property is particularly valuable in therapeutic applications where sustained drug exposure is desirable.

The pharmaceutical industry has increasingly leveraged fluorinated compounds due to their ability to improve pharmacological profiles. 4-fluoro-5-methyl-2-(trifluoromethoxy)aniline is no exception and has been explored in various preclinical studies for its potential as an intermediate in the synthesis of more complex drug candidates. Its structural framework allows for further functionalization, enabling chemists to tailor its properties for specific therapeutic needs.

One area where 4-fluoro-5-methyl-2-(trifluoromethoxy)aniline shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and dysregulation of their activity is implicated in numerous diseases, including cancer. Fluorinated amines have been shown to enhance the potency and selectivity of kinase inhibitors by improving interactions with the enzyme's active site. The electron-withdrawing nature of fluorine atoms can strengthen binding interactions, while other substituents like methyl and methoxy groups can fine-tune selectivity against closely related kinases.

The impact of fluorine substitution on electronic properties has also been studied extensively. In 4-fluoro-5-methyl-2-(trifluoromethoxy)aniline, the trifluoromethoxy group at the 2-position exerts a strong electron-withdrawing effect through both induction and resonance. This effect can influence the molecule's acidity, reactivity, and overall pharmacological behavior. Such modulation is essential for optimizing drug candidates for oral administration or other routes of delivery.

Epidemiological studies have suggested that exposure to certain fluorinated compounds may be associated with beneficial health outcomes. While these findings require further validation through rigorous clinical trials, they underscore the importance of exploring fluorinated molecules as potential therapeutics. The structural diversity inherent in compounds like 4-fluoro-5-methyl-2-(trifluoromethoxy)aniline provides a rich foundation for discovering novel drugs with improved efficacy and safety profiles.

The synthesis and characterization of 4-fluoro-5-methyl-2-(trifluoromethoxy)aniline have been optimized for scalability and reproducibility, ensuring that it can be produced reliably for both research and commercial purposes. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm its structure and purity. These methods provide critical insights into the compound's molecular geometry and electronic distribution, which are essential for understanding its biological activity.

The growing body of research on fluoro-substituted compounds underscores their versatility as pharmacophores. By modifying different positions on the aromatic ring, chemists can generate libraries of derivatives with tailored properties. This approach has led to several successful drugs that incorporate fluorine atoms at strategic locations to enhance their therapeutic effects. For example, fluoxetine (Prozac), an antidepressant medication, contains multiple fluorine atoms that contribute to its efficacy.

The future direction of research on 4-fluoro-5-methyl-2-(trifluoromethoxy)aniline includes exploring its potential as an intermediate in synthesizing new drug candidates targeting neurological disorders. Fluorinated amines have shown promise in this area due to their ability to cross the blood-brain barrier efficiently while maintaining stability under physiological conditions. Preclinical studies are ongoing to evaluate its efficacy in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, 4-fluoro-5-methyl-2-(trifluoromethoxy)aniline (CAS No. 1806368-97-7) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features make it a valuable building block for developing novel therapeutics with enhanced pharmacological properties. As research continues to uncover new applications for fluorinated compounds, compounds like this one will undoubtedly play a significant role in advancing medical science.